![molecular formula C23H18N2O2S B2883604 N-(naphthalen-2-yl)-N'-(phenylsulfonyl)benzimidamide CAS No. 301195-00-6](/img/structure/B2883604.png)
N-(naphthalen-2-yl)-N'-(phenylsulfonyl)benzimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(naphthalen-2-yl)-N'-(phenylsulfonyl)benzimidamide, also known as NSC-745887, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a small molecule inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair.
Scientific Research Applications
Supramolecular Chemistry and Molecular Electronics
Naphthalene diimides (NDIs), including N-(naphthalen-2-yl)-N'-(phenylsulfonyl)benzimidamide, have been extensively studied for their applications in supramolecular chemistry, including the construction of molecular switches, host-guest complexes, and ion channels. These compounds exhibit high electron affinity and charge carrier mobility, which are crucial for their use in molecular electronics, such as in the development of organic field-effect transistors (OFETs) and solar cells. The ability of NDIs to form stable radical anions upon irradiation, in the presence of electron donors, is a key property exploited in the design of photoinduced electron transfer systems (Kobaisi et al., 2016).
Photovoltaic and Energy Storage Applications
Recent studies have focused on the integration of NDIs into photovoltaic devices, including non-fullerene electron transporting materials for perovskite solar cells. These materials have shown to enhance the power conversion efficiency and stability of solar cells, demonstrating the potential of NDIs in improving the performance of renewable energy technologies. Moreover, NDI-based compounds have been explored as active materials in lithium batteries, showcasing their ability to act as stable, non-polymeric organic electrodes, which could lead to the development of more efficient and sustainable energy storage systems (Jung et al., 2018).
Sensing and Detection Technologies
NDIs have been utilized in the development of sensors and detection technologies, owing to their photophysical properties and ability to form charge-transfer complexes. For instance, fluorescent films based on NDI derivatives have been employed for the selective detection of aromatic compounds, highlighting their potential in environmental monitoring and safety applications. Additionally, the aggregation-induced emission (AIE) properties of NDIs have been harnessed for the development of fluorescent organic nanoparticles, which can be used in bioimaging and as sensors for detecting biological molecules (Fan et al., 2016).
Advanced Materials and Catalysis
The structural versatility and electronic properties of NDIs have also been exploited in the design of advanced materials, including conducting nanosheets and coordination polymers with unique photochromic and solventchromic properties. These materials hold promise for a wide range of applications, from smart coatings and optoelectronics to catalysis and artificial photosynthesis. The ability of NDIs to mediate electron transfer reactions has been utilized in catalytic processes, offering a pathway to more efficient and selective synthetic methodologies (Liu et al., 2020).
Properties
IUPAC Name |
N'-(benzenesulfonyl)-N-naphthalen-2-ylbenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O2S/c26-28(27,22-13-5-2-6-14-22)25-23(19-10-3-1-4-11-19)24-21-16-15-18-9-7-8-12-20(18)17-21/h1-17H,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVYUUCQCLKUWIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NS(=O)(=O)C2=CC=CC=C2)NC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.